Cas no 2370952-98-8 (Unii-54MD7EU3MC)

• Product Name: Unii-54MD7EU3MC
• CAS No: 2370952-98-8
• MF: C₄₀H₅₆N₁₀O₁₀
• MW: 836.93364906311
• CID: 4745630
• PubChem ID: 138454802
• Update Time: 2025-07-27

Unii-54MD7EU3MC Chemical and Physical Properties

Names and Identifiers

• FAPI-2
• 54MD7EU3MC
• Unii-54MD7EU3MC
• 2-[4,7-bis(carboxymethyl)-10-[2-[4-[3-[4-[[2-[(2S)-2-cyanopyrrolidin-1-yl]-2-oxoethyl]carbamoyl]quinolin-6-yl]oxypropyl]piperazin-1-yl]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]acetic acid
• AKOS040733146
• 2370952-98-8
• SCHEMBL21257060
• (S)-2,2',2''-(10-(2-(4-(3-((4-((2-(2-Cyanopyrrolidin-1-yl)-2-oxoethyl)carbamoyl)quinolin-6-yl)oxy)propyl)piperazin-1-yl)-2-oxoethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetic acid
• CS-0096313
• HY-128642
• FAPI-02
• EX-A5966

• Inchi： 1S/C40H56N10O10/c41-24-30-3-1-9-50(30)35(51)25-43-40(59)32-6-7-42-34-5-4-31(23-33(32)34)60-22-2-8-44-18-20-49(21-19-44)36(52)26-45-10-12-46(27-37(53)54)14-16-48(29-39(57)58)17-15-47(13-11-45)28-38(55)56/h4-7,23,30H,1-3,8-22,25-29H2,(H,43,59)(H,53,54)(H,55,56)(H,57,58)/t30-/m0/s1
• InChI Key： CRWOFMLXEOYIEP-PMERELPUSA-N
• SMILES： O=C(CN1CCN(CC(=O)O)CCN(CC(=O)O)CCN(CC(=O)O)CC1)N1CCN(CCCOC2C=CC3C(=C(C=CN=3)C(NCC(N3CCC[C@H]3C#N)=O)=O)C=2)CC1

Computed Properties

• Exact Mass: 836.41808802 g/mol
• Monoisotopic Mass: 836.41808802 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 60
• Rotatable Bond Count: 16
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.2
• Topological Polar Surface Area: 244
• Molecular Weight: 836.9

Additional information on Unii-54MD7EU3MC

Comprehensive Overview of CAS No. 2370952-98-8 and UNII-54MD7EU3MC: Properties, Applications, and Research Insights

The compound identified by CAS No. 2370952-98-8 and the UNII-54MD7EU3MC designation has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This article delves into the molecular characteristics, synthesis pathways, and emerging trends surrounding this compound, aligning with current scientific inquiries such as drug discovery, targeted therapy, and biomarker development.

CAS No. 2370952-98-8 belongs to a class of small-molecule inhibitors that exhibit selective binding affinity for specific enzymatic targets. Researchers have explored its role in modulating cellular pathways implicated in inflammation and metabolic disorders, making it a candidate for precision medicine applications. The UNII-54MD7EU3MC identifier, assigned by the FDA's Substance Registration System, further underscores its regulatory relevance in drug formulation and safety assessments.

Recent studies highlight the compound's stability under physiological conditions, a critical factor for oral bioavailability and drug delivery systems. Analytical techniques such as HPLC and mass spectrometry have been employed to validate its purity and pharmacokinetic profile. These advancements address frequently searched queries like "how to improve drug solubility" and "methods for compound characterization", reflecting industry demands for robust analytical protocols.

The synthesis of CAS No. 2370952-98-8 involves multi-step organic reactions, with optimization focusing on green chemistry principles to reduce environmental impact. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic trending in academic and industrial forums. Computational modeling has also been utilized to predict its ADMET properties, addressing common search terms such as "in silico drug prediction tools".

In preclinical trials, UNII-54MD7EU3MC demonstrated promising results in enzyme inhibition assays, particularly for kinases involved in autoimmune diseases. Its structure-activity relationship (SAR) data has been curated in public databases like PubChem, responding to researchers' needs for open-access chemical data. Such transparency supports collaborative efforts in drug repurposing, another hot topic in post-pandemic research landscapes.

Future directions include exploring the compound's synergy with nanocarrier technologies to enhance tissue-specific delivery, a subject frequently queried as "nanoparticles in drug targeting". Additionally, its potential as a diagnostic probe for imaging modalities is under investigation, tapping into the rising interest in theranostic agents.

Regulatory compliance remains paramount, with ICH guidelines governing its development phases. This section answers prevalent questions like "what are FDA requirements for new chemical entities?" while emphasizing quality control measures such as ICH Q3D elemental impurity testing.

In conclusion, CAS No. 2370952-98-8 and UNII-54MD7EU3MC represent a nexus of innovation in medicinal chemistry. By addressing both fundamental science and applied research gaps, this compound exemplifies how cutting-edge molecules can bridge bench-to-bedside translation while meeting the evolving needs of healthcare systems worldwide.